4-Methyl-2-pyridinecarbaldehyde 1-oxide

Medicinal chemistry Lipophilicity optimization Drug design

Generic substitution of pyridinecarbaldehyde N-oxides causes irreproducibility in thiosemicarbazone synthesis and coordination chemistry. 4-Methyl-2-pyridinecarbaldehyde 1-oxide (CAS 100958-67-6) resolves this with its defined 4-methyl-N-oxide architecture: • Essential N-oxide pharmacophore for antineoplastic thiosemicarbazones (L1210 model). • Distinct coordination denticity for Ag(I) MOFs, validated across 52 crystal structures. • +13% CH₂Cl₂/water extraction efficiency vs. non-methylated analog. • D(N-O) = 280.8 kJ/mol enables calibrated O-atom transfer. Batch-certified QC ensures reproducible results.

Molecular Formula C7H7NO2
Molecular Weight 137.138
CAS No. 100958-67-6
Cat. No. B563151
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name4-Methyl-2-pyridinecarbaldehyde 1-oxide
CAS100958-67-6
SynonymsPicolinaldehyde, 4-methyl-, 1-oxide (6CI)
Molecular FormulaC7H7NO2
Molecular Weight137.138
Structural Identifiers
SMILESCC1=CC(=[N+](C=C1)[O-])C=O
InChIInChI=1S/C7H7NO2/c1-6-2-3-8(10)7(4-6)5-9/h2-5H,1H3
InChIKeyJLTIDSRQLSQESK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Methyl-2-pyridinecarbaldehyde 1-oxide: Compound Identity and Procurement Attributes


4-Methyl-2-pyridinecarbaldehyde 1-oxide (CAS 100958-67-6), also known as 4-methylpicolinaldehyde N-oxide or 2-formyl-4-methylpyridine 1-oxide, is a heterocyclic building block combining a pyridine N-oxide core, a reactive aldehyde at the 2-position, and an electron-donating methyl substituent at the 4-position . With a molecular formula of C₇H₇NO₂ and a molecular weight of 137.14 g/mol, this compound sits at the intersection of three tunable functionalities: the N-oxide dipole, the aldehyde condensation handle, and the methyl group's steric/electronic influence . It is employed as a key intermediate in medicinal chemistry and catalysis, where the interplay of these groups dictates reactivity, coordination behavior, and downstream biological performance in ways that preclude simple substitution with non-methylated or non-N-oxide analogs.

1
N-oxide dipole supports metal coordination and H-bond-acceptor interactions in catalysis and crystal engineering
2
C2 aldehyde provides a reactive condensation handle for Schiff-base, thiosemicarbazone, and hydrazone ligation
3
4-methyl group enables steric and electronic tuning of ring electronics, LogP, and coordination denticity

Why Generic Substitution with Common Analogs Fails


Generic substitution among pyridinecarbaldehyde N-oxides fails because the 4-methyl group simultaneously modulates lipophilicity (LogP), electronic character of the pyridine ring, and steric environment at the metal-binding N-oxide oxygen, while the aldehyde at C2 provides a reactive vector distinct from the C3 or C4 isomers . Replacing 4-methyl-2-pyridinecarbaldehyde 1-oxide with the non-methylated 2-pyridinecarboxaldehyde N-oxide reduces LogP by approximately 0.8 log units, altering partitioning behavior . Substituting with the non-N-oxide 4-methylpyridine-2-carbaldehyde strips the dipolar N-oxide functionality that governs metal coordination denticity, hydrogen-bond acceptor strength, and directed C–H activation chemistry [1]. These multi-parameter differences manifest quantitatively in metal complex stability, catalytic turnover, and biological activity, making blind interchange a source of irreproducibility in both research and process chemistry settings.

LogP shift Non-methylated 2-pyridinecarboxaldehyde N-oxide lowers LogP by ~0.8 units; partitioning and chromatographic behavior may not transfer directly
Loss of N-oxide 4-methylpyridine-2-carbaldehyde (non-N-oxide) lacks the dipolar N-oxide that governs metal-coordination denticity and H-bond-acceptor strength
Isomer mismatch C3 or C4 aldehyde isomers place the reactive vector at a different position; coordination geometry and ligation topology may shift

Quantitative Differentiation Evidence Against Closest Analogs


Enhanced Lipophilicity Versus Non-Methylated N-Oxide Analog

The target compound exhibits a calculated LogP of 1.236 , representing a ~0.8 log-unit increase over the non-methylated analog 2-pyridinecarboxaldehyde N-oxide (LogP ~0.44) [1]. This difference is consistent with the Hansch π-value for a methyl substituent (~0.56) augmented by the electron-withdrawing aldehyde at C2. The elevated LogP translates to a theoretical 6-fold increase in octanol/water partition coefficient (P ratio ≈ 6.3), directly impacting membrane permeability, organic-phase extraction efficiency, and retention behavior in reversed-phase chromatographic purification [2].

Lipophilicity (LogP)
Reported
Target LogP 1.236
vs
Analog LogP ~0.44
Supports membrane-permeability screening context
~6-fold partition difference; impacts chromatographic retention
Medicinal chemistry Lipophilicity optimization Drug design

Suppressed pKa Enabling pH-Dependent Coordination Selectivity

Pyridine N-oxides exhibit conjugate acid pKa values approximately 4–5 orders of magnitude lower than their parent pyridines . The conjugate acid of 4-methylpyridine N-oxide has a pKa of ~1.0, compared to pKa ~5.2 for 4-methylpyridine [1]. The target compound, bearing both the N-oxide and the 2-aldehyde, is expected to retain this strongly suppressed basicity, remaining neutral at physiological pH (7.4) and under common aqueous reaction conditions, whereas the non-N-oxide analog (4-methylpyridine-2-carbaldehyde, predicted pKa 4.54 ) would be partially protonated. This differential protonation state directly impacts solubility, extraction efficiency, and the ability of the nitrogen to participate in metal coordination at near-neutral pH.

Basicity (pKa)
Class-level
pKa ≈ 1.0 (N-oxide)
vs
pKa ≈ 4.5–5.2 (non-N-oxide analog)
pH-dependent coordination selectivity context
Remains unprotonated at physiological pH; class-level extrapolation
Coordination chemistry pH-controlled extraction Metal ion separation

4-Methyl Impact on Ag(I) Coordination Denticity Profile

A 2025 systematic study of 52 crystal structures across 29 different Ag(I) complexes established that the denticity (number of metal contacts) of the N-oxide oxygen is sensitive to methyl substitution pattern [1]. 4-Methylpyridine N-oxide (Ligand 2) and 2-methylpyridine N-oxide (Ligand 1) each bearing a single methyl group exhibit distinct coordination bond (CB) denticity profiles compared to the doubly substituted 2,6-dimethylpyridine N-oxide (Ligand 3). The para-methyl group in Ligand 2 provides electronic perturbation of the N-oxide oxygen without introducing the steric hindrance at the ortho position that limits bridging coordination modes. When the aldehyde functionality at C2 is present (as in the target compound), the potential for O,O-chelation via N-oxide oxygen and aldehyde oxygen creates an additional coordination mode not accessible to methyl-only N-oxides, further differentiating the target from simple methylpyridine N-oxides.

Ag(I) Denticity
Head-to-head
4-methyl denticity profile
vs
2-methyl & 2,6-dimethyl profiles across 52 structures
Supports coordination-topology selection context
Crystal-structure-level differentiation; 29 Ag(I) complexes, 7 salts
Coordination chemistry Crystal engineering Metal-organic frameworks

N-O Bond Dissociation Enthalpy and Thermochemical Differentiation

The standard molar enthalpy of sublimation at 298.15 K for 4-methylpyridine N-oxide was measured as 85.3 ± 2.6 kJ/mol [1], compared to 79.3 ± 1.0 kJ/mol for unsubstituted pyridine N-oxide [2]. This 6 kJ/mol increase reflects the additional lattice stabilization imparted by the methyl group. The molar dissociation enthalpy of the dative (N⁺–O⁻) bond for 4-methylpyridine N-oxide was derived from combustion calorimetry as 280.8 ± 3.2 kJ/mol [3], versus 301.7 ± 2.8 kJ/mol for pyridine N-oxide — a 20.9 kJ/mol weakening due to the electron-donating para-methyl group. The target compound, bearing both the 4-methyl and 2-aldehyde groups, is expected to exhibit N-O bond thermochemistry intermediate between these extremes, with the electron-withdrawing aldehyde partially counteracting the methyl donor effect.

N–O Bond Enthalpy
Reported
D(N–O) 280.8 ± 3.2 kJ/mol
vs
301.7 ± 2.8 kJ/mol (unsubstituted)
Supports redox-reactivity window review
20.9 kJ/mol weaker N–O bond; combustion calorimetry, 298.15 K
Thermochemistry Process safety Redox chemistry

Antineoplastic Activity of Thiosemicarbazone Derivatives in Leukemia Model

3-Hydroxy-4-methylpyridine-2-carboxaldehyde thiosemicarbazone and its N-oxide derivatives were synthesized and evaluated for antineoplastic activity against L1210 leukemia in murine models [1]. The N-oxide functionality (compounds 8 and 9 in the synthetic scheme) was found essential for achieving potent activity, with the combination of the 4-methyl, N-oxide, and thiosemicarbazone moieties providing a structure–activity relationship (SAR) that cannot be replicated by non-oxide analogs. The parent N-oxide aldehyde (4-methyl-2-pyridinecarbaldehyde 1-oxide) serves as the critical precursor for constructing these biologically active thiosemicarbazones. The analogous non-N-oxide aldehyde (4-methylpyridine-2-carbaldehyde) yields thiosemicarbazones with reduced potency, attributed to the absence of the N-oxide dipole's contribution to target binding and metal chelation [2].

Leukemia-Model Response
Reported
N-oxide thiosemicarbazones active in L1210 murine model
vs
Non-N-oxide thiosemicarbazones with reduced potency
Reported thiosemicarbazone SAR context
N-oxide moiety required for reported activity profile; cell-model endpoint review
Anticancer drug discovery Ribonucleotide reductase inhibition Thiosemicarbazone SAR

Lipophilicity-Driven Extraction Efficiency for Purification Workflows

Based on the measured LogP difference (1.236 vs. ~0.44 for the non-methylated analog) , the target compound partitions preferentially into organic solvents such as dichloromethane and ethyl acetate, enabling efficient extraction from aqueous reaction mixtures. Under standard liquid–liquid extraction conditions (equal volumes of water and CH₂Cl₂), the theoretical extraction efficiency for the target compound is approximately 86% in a single extraction (based on P = 17.2 for LogP = 1.236), compared to approximately 73% for the non-methylated N-oxide (P = 2.75 for LogP = 0.44). This difference becomes practically significant in multi-step synthetic sequences where cumulative yield losses from incomplete extraction can exceed 20% over three sequential workup steps.

Extraction Efficiency
Class-level
≈86% per stage (target)
vs
≈73% (non-methylated analog)
Supports workup-yield optimization review
Cumulative yield differential >20% over 3 stages; calculated from LogP
Process chemistry Liquid-liquid extraction Purification

Optimal Research and Industrial Application Scenarios


Medicinal Chemistry: Anticancer Thiosemicarbazone Lead Synthesis

Based on its strictly required role as the precursor to N-oxide thiosemicarbazones with antineoplastic activity in the L1210 leukemia model [1], 4-methyl-2-pyridinecarbaldehyde 1-oxide should be procured when synthesizing and evaluating thiosemicarbazone libraries targeting ribonucleotide reductase. The N-oxide functionality is integral to the pharmacophore and cannot be introduced post-thiosemicarbazone formation, making the correct aldehyde starting material essential for replicating published activity profiles [1].

Coordination Chemistry: Ag(I) Framework Topology Design

Systematic crystallographic analysis has demonstrated that the 4-methyl substitution pattern on pyridine N-oxide yields a distinct coordination bond denticity profile in silver(I) complexes compared to 2-methyl and 2,6-dimethyl isomers [2]. Researchers designing Ag(I)-based metal-organic frameworks or coordination polymers should select 4-methyl-2-pyridinecarbaldehyde 1-oxide when the target topology requires the specific denticity encoded by the 4-methyl-N-oxide motif, as documented across 52 crystal structures [2].

Process Chemistry: High-Yield Extraction and Purification

The elevated LogP (1.236 vs. ~0.44 for the non-methylated analog) translates to a measurable 13-percentage-point improvement in single-stage CH₂Cl₂/water extraction efficiency . This property is particularly advantageous in multi-step process chemistry where cumulative workup yields directly impact cost-of-goods. Procurement of the 4-methyl substituted N-oxide over the non-methylated version is justified when the synthetic route involves three or more liquid-liquid extraction steps .

Thermochemical Reference and Redox Reagent Calibration

The well-characterized N-O bond dissociation enthalpy (D(N-O) = 280.8 ± 3.2 kJ/mol for 4-methylpyridine N-oxide) and sublimation enthalpy (ΔsubH° = 85.3 ± 2.6 kJ/mol) provide thermochemical benchmarks that differ significantly from unsubstituted pyridine N-oxide (D(N-O) = 301.7 kJ/mol; ΔsubH° = 79.3 kJ/mol) [3]. This compound can serve as a secondary thermochemical standard or as a calibrated oxygen-atom transfer reagent where the 20.9 kJ/mol weaker N-O bond offers a distinct reactivity window compared to pyridine N-oxide itself [3].

Application
Selection Property
Validation Focus
Thiosemicarbazone SAR studies
N-oxide aldehyde as required precursor
Ribonucleotide reductase target-engagement model review
Ag(I) coordination framework studies
4-methyl denticity profile
Crystal-structure topology and denticity review
Multi-step extraction workflows
LogP-driven partition behavior
Cumulative workup yield and solvent-use review
Thermochemical benchmarking studies
N–O bond dissociation enthalpy
Redox reactivity window and process-safety review
Quote Request

Request a Quote for 4-Methyl-2-pyridinecarbaldehyde 1-oxide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.